![molecular formula C18H15N3O4 B509089 N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-oxo-3-quinazolinyl)acetamide CAS No. 403717-34-0](/img/structure/B509089.png)
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-oxo-3-quinazolinyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-oxo-3-quinazolinyl)acetamide is a member of quinazolines.
Scientific Research Applications
Synthesis and Biological Activity
Anticonvulsant Activity : A series of 2-(4-oxo-2-thioxo-1,4-dihydro-3(2 H )-quinazolinyl)- acetamides, similar in structure to N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-oxo-3-quinazolinyl)acetamide, were synthesized and tested for anticonvulsant effects. These compounds showed weak to moderate effects in a pentylenetetrazole-induced seizure model in mice (Bunyatyan et al., 2020).
Peptide Deformylase Inhibitors : Certain 2-(2-oxo-1,4-dihydro-2H-quinazolin-3-yl)-N-hydroxy-acetamides, structurally related to the compound , have been identified as potent and selective inhibitors of Escherichia coli peptide deformylase, an enzyme crucial for bacterial survival (Apfel et al., 2001).
Anticancer and Antibacterial Activities : Novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides, structurally similar to the target compound, have shown in vitro anticancer and antibacterial activities, particularly against non-small cell lung and CNS cancer cell lines (Berest et al., 2011).
Enzyme Inhibition Studies : New sulfonamides with benzodioxane and acetamide moieties, including 2-{2,3-dihydro-1,4-benzodioxin-6-yl[(4-methylphenyl)sulfonyl]amino}-N-(un/substituted-phenyl)acetamides, were studied for enzyme inhibitory activities against α-glucosidase and acetylcholinesterase. These compounds demonstrated substantial inhibitory activity, particularly against yeast α-glucosidase (Abbasi et al., 2019).
Antibacterial Potential
- N-Substituted Sulfonamides : N-Substituted-N-(2,3-Dihydro-[1,4]benzodioxin-6-yl)-4-acetamidobenzenesulfonamides were investigated for their anti-bacterial potential, exhibiting potent therapeutic potential against various Gram-negative and Gram-positive strains (Abbasi et al., 2016).
Antitumor Activity
- Broad Spectrum Antitumor Activity : A series of 3-benzyl-substituted-4(3H)-quinazolinones, structurally related, demonstrated broad spectrum antitumor activity with significant potency compared to the control 5-FU (Al-Suwaidan et al., 2016).
Anticancer Activity and Cytotoxicity
- Novel N-R-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazolin-6-yl)thio]acetamides : These compounds, having structural similarity, showed considerable cytotoxicity and anticancer activity, particularly against colon cancer, melanoma, and ovarian cancer cell lines (Kovalenko et al., 2012).
Anti-Diabetic Potential
- Potential Anti-Diabetic Agents : A series of new 2-[2,3-dihydro-1,4-benzodioxin-6-yl(phenylsulfonyl)amino]-N-(un/substituted-phenyl)acetamides were synthesized and evaluated for their anti-diabetic potentials, demonstrating weak to moderate inhibitory activities against α-glucosidase enzyme, suggesting their therapeutic potential for type-2 diabetes (Abbasi et al., 2023).
properties
CAS RN |
403717-34-0 |
---|---|
Molecular Formula |
C18H15N3O4 |
Molecular Weight |
337.3g/mol |
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-oxoquinazolin-3-yl)acetamide |
InChI |
InChI=1S/C18H15N3O4/c22-17(20-12-5-6-15-16(9-12)25-8-7-24-15)10-21-11-19-14-4-2-1-3-13(14)18(21)23/h1-6,9,11H,7-8,10H2,(H,20,22) |
InChI Key |
SQGFIEJZIAMDTB-UHFFFAOYSA-N |
SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)CN3C=NC4=CC=CC=C4C3=O |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)CN3C=NC4=CC=CC=C4C3=O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.